6-methoxy-N-[(2-methoxyphenyl)methyl]-1-(4-methylphenyl)-4-oxo-1,4-dihydropyridazine-3-carboxamide
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Description
The compound 6-methoxy-N-[(2-methoxyphenyl)methyl]-1-(4-methylphenyl)-4-oxo-1,4-dihydropyridazine-3-carboxamide (hereafter referred to as the "target compound") is a dihydropyridazine derivative featuring:
- A 4-methylphenyl substituent at position 1 of the pyridazine ring.
- A 6-methoxy group at position 4.
- A 2-methoxybenzyl carboxamide moiety at position 2.
Its molecular formula is C21H21N3O4 (molecular weight: 379.41 g/mol) .
Properties
IUPAC Name |
6-methoxy-N-[(2-methoxyphenyl)methyl]-1-(4-methylphenyl)-4-oxopyridazine-3-carboxamide | |
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InChI |
InChI=1S/C21H21N3O4/c1-14-8-10-16(11-9-14)24-19(28-3)12-17(25)20(23-24)21(26)22-13-15-6-4-5-7-18(15)27-2/h4-12H,13H2,1-3H3,(H,22,26) | |
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InChI Key |
NKRMKUIUALQYAY-UHFFFAOYSA-N | |
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Canonical SMILES |
CC1=CC=C(C=C1)N2C(=CC(=O)C(=N2)C(=O)NCC3=CC=CC=C3OC)OC | |
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Molecular Formula |
C21H21N3O4 | |
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Molecular Weight |
379.4 g/mol | |
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Comparison with Similar Compounds
Comparison with Structural Analogs
Substituent Position Isomerism: 2-Methoxy vs. 3-Methoxybenzyl
The compound BI73110 (6-methoxy-N-[(3-methoxyphenyl)methyl]-1-(4-methylphenyl)-4-oxo-1,4-dihydropyridazine-3-carboxamide) differs from the target compound only in the position of the methoxy group on the benzyl substituent (3-methoxy vs. 2-methoxy) . Key implications include:
- Electronic Effects : The ortho-methoxy group could engage in intramolecular hydrogen bonding, affecting solubility and conformational stability.
| Property | Target Compound | BI73110 |
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| Methoxy Position | 2-Methoxybenzyl | 3-Methoxybenzyl |
| Molecular Weight | 379.41 g/mol | 379.41 g/mol |
| Melting Point | Not Reported | Not Reported |
Halogenated vs. Methyl/Methoxy Substituents
Chlorophenyl and Bromophenyl Derivatives
Compounds such as N-(3-chloro-4-methoxyphenyl)-6-methoxy-1-(4-methoxyphenyl)-4-oxo-1,4-dihydropyridazine-3-carboxamide (, Compound 7) feature halogen (Cl) and additional methoxy groups . Key differences:
- Molecular Weight : The chloro and methoxy substituents increase the molecular weight to 415.83 g/mol vs. 379.41 g/mol for the target compound.
Dichlorophenyl Analogs
N-(3,4-dichlorophenyl)-1-(4-methoxyphenyl)-4-oxo-1,4-dihydropyridazine-3-carboxamide () replaces the 4-methylphenyl group with a 4-methoxyphenyl and introduces dichlorophenyl at the carboxamide . This results in:
- Increased Polarity: Dichlorophenyl may reduce solubility in nonpolar solvents.
- Bioactivity : Chlorine atoms are often used to enhance binding affinity in enzyme inhibitors.
Piperidine/Piperazine-Modified Analogs
Compounds in and (e.g., Compounds 36, 40, 47) incorporate piperidine or piperazine rings into the quinoline-phenoxy side chains . These modifications:
- Enhance Solubility : Nitrogen-containing heterocycles improve aqueous solubility.
- Pharmacophore Diversity : Introduce hydrogen-bonding or cationic interactions absent in the target compound.
| Property | Target Compound | Compound 36 () |
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| Heterocyclic Moieties | None | Piperidine |
| Molecular Weight | 379.41 g/mol | 672.24 g/mol |
| Yield | Not Reported | 48.7% |
Simplified Pyridazine Derivatives
N-(4-methoxyphenyl)-1-methyl-6-oxopyridazine-3-carboxamide () lacks the 4-methylphenyl and 2-methoxybenzyl groups, resulting in a smaller molecular framework (C13H13N3O3, 267.27 g/mol) . This simplification may reduce synthetic complexity but limit target selectivity.
Key Research Findings
- Substituent Position Matters : The 2-methoxybenzyl group in the target compound likely confers distinct conformational preferences compared to 3-methoxy isomers .
- Halogens vs. Methyl Groups : Chlorine/bromine substituents enhance molecular weight and lipophilicity but may compromise metabolic stability .
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